Cas no 109888-57-5 (5-Isoxazolecarboxylic acid, 3-(4-chlorophenyl)-4,5-dihydro-, ethyl ester)

• Product Name: 5-Isoxazolecarboxylic acid, 3-(4-chlorophenyl)-4,5-dihydro-, ethyl ester
• CAS No: 109888-57-5
• MF: C₁₂H₁₂ClNO₃
• MW: 253.681582450867
• CID: 1188297
• PubChem ID: 11054181
• Update Time: 2025-04-20

5-Isoxazolecarboxylic acid, 3-(4-chlorophenyl)-4,5-dihydro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxylic acid, 3-(4-chlorophenyl)-4,5-dihydro-, ethyl ester
• ethyl 3-(4-chlorophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylate
• 109888-57-5
• DTXSID70453544
• Ethyl 3-(4-chlorophenyl)-4,5-dihydroisoxazole-5-carboxylate

• Inchi： 1S/C12H12ClNO3/c1-2-16-12(15)11-7-10(14-17-11)8-3-5-9(13)6-4-8/h3-6,11H,2,7H2,1H3
• InChI Key： ZLFGTBHVMQMAHK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CC(C(=O)OCC)ON=1

Computed Properties

• Exact Mass: 253.0505709g/mol
• Monoisotopic Mass: 253.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• PSA: 47.89000
• LogP: 1.83170